Cas no 2229391-94-8 (tert-butyl N-[4-chloro-3-(sulfamoylmethyl)phenyl]carbamate)

• Product Name: tert-butyl N-[4-chloro-3-(sulfamoylmethyl)phenyl]carbamate
• CAS No: 2229391-94-8
• MF: C₁₂H₁₇ClN₂O₄S
• MW: 320.792381048203
• CID: 6173208
• PubChem ID: 165865748
• Update Time: 2025-10-29

tert-butyl N-[4-chloro-3-(sulfamoylmethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2229391-94-8
• tert-butyl N-[4-chloro-3-(sulfamoylmethyl)phenyl]carbamate
• EN300-1871414

• Inchi： 1S/C12H17ClN2O4S/c1-12(2,3)19-11(16)15-9-4-5-10(13)8(6-9)7-20(14,17)18/h4-6H,7H2,1-3H3,(H,15,16)(H2,14,17,18)
• InChI Key： ZILOEYLRENBEOW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CS(N)(=O)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.0597559g/mol
• Monoisotopic Mass: 320.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-[4-chloro-3-(sulfamoylmethyl)phenyl]carbamate

Comprehensive Overview of tert-butyl N-[4-chloro-3-(sulfamoylmethyl)phenyl]carbamate (CAS No. 2229391-94-8)

The compound tert-butyl N-[4-chloro-3-(sulfamoylmethyl)phenyl]carbamate (CAS No. 2229391-94-8) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl carbamate group and the sulfamoylmethyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

One of the key reasons for the growing attention toward tert-butyl N-[4-chloro-3-(sulfamoylmethyl)phenyl]carbamate is its relevance in addressing modern healthcare challenges. For instance, its structural components are being explored for their potential in designing enzyme inhibitors, which are critical in treating metabolic disorders and infectious diseases. The sulfamoyl group, in particular, is known for its ability to interact with biological targets, making this compound a subject of interest in medicinal chemistry and drug design.

From a synthetic perspective, the compound's chloro and carbamate functionalities offer versatile reactivity, enabling its use in multi-step organic transformations. This adaptability is particularly valuable in the development of high-value intermediates for pharmaceuticals. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such compounds to minimize environmental impact, aligning with global sustainability goals.

In the context of user search behavior, queries related to CAS No. 2229391-94-8 often include terms like "synthesis methods," "pharmaceutical applications," and "safety data." These reflect the compound's dual role as a research tool and a potential candidate for further development. Additionally, the rise of AI-driven drug discovery has led to increased scrutiny of such molecules, as computational models predict their interactions with biological systems.

The compound's nomenclature, tert-butyl N-[4-chloro-3-(sulfamoylmethyl)phenyl]carbamate, may appear complex, but it systematically describes its molecular architecture. The tert-butyl group provides steric bulk, while the carbamate linkage offers stability under physiological conditions. These features are frequently discussed in forums and publications focused on organic synthesis and chemical innovation.

Looking ahead, the demand for tert-butyl N-[4-chloro-3-(sulfamoylmethyl)phenyl]carbamate is expected to rise, driven by advancements in precision medicine and targeted therapies. Its compatibility with modern high-throughput screening techniques further enhances its appeal to researchers. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic agents.